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Compound of Interest

Compound Name: 7-Geranyloxy-5-methoxycoumarin

Cat. No.: B12321194 Get Quote

This technical guide provides a comprehensive overview of the spectroscopic data for 7-
Geranyloxy-5-methoxycoumarin, a naturally occurring coumarin derivative. The information

is intended for researchers, scientists, and professionals in the field of drug development and

natural product chemistry. This document presents detailed Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the experimental protocols

utilized for their acquisition.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data obtained for 7-Geranyloxy-5-
methoxycoumarin.

Table 1: ¹H and ¹³C NMR Spectroscopic Data
Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed insights into the molecular

structure of 7-Geranyloxy-5-methoxycoumarin. The ¹H NMR spectrum reveals the chemical

environment of the hydrogen atoms, while the ¹³C NMR spectrum provides information about

the carbon skeleton.
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Position
¹H NMR Chemical
Shift (δ, ppm)

¹³C NMR Chemical
Shift (δ, ppm)

Assignment

3 6.11 (d, J=9.7 Hz) 111.4 Coumarin H-3

4 7.94 (d, J=9.7 Hz) 138.8 Coumarin H-4

6 6.29 (s) 93.2 Coumarin H-6

8 - - -

5-OCH₃ 3.92 (s) 56.2 Methoxy group

1' (Geranyl) 4.98-5.03 (m) 65.2 OCH₂

2' (Geranyl)
6.85 (dd, J=7.6, 1.4

Hz)
141.2 Internal CH

5' (Geranyl) 5.06-5.11 (m) 119.8 Terminal CH

Note: The proton Nuclear Magnetic Resonance spectrum of 7-Geranyloxy-5-
methoxycoumarin displays distinctive signals that clearly define the coumarin lactone ring

system.[1] The H-3 proton is observed as a doublet at 6.11 ppm with a coupling constant of 9.7

Hz, and the H-4 proton appears as a doublet at 7.94 ppm with the same coupling constant,

which is characteristic of the coumarin lactone structure.[1] A singlet at 6.29 ppm corresponds

to the H-6 proton, indicating its position between the methoxy and geranyloxy substituents.[1]

Table 2: High-Resolution Mass Spectrometry (HRMS)
Data
High-Resolution Mass Spectrometry is a powerful technique for determining the elemental

composition of a molecule with high accuracy. The data presented below confirms the

molecular formula of 7-Geranyloxy-5-methoxycoumarin.

m/z Formula Ion

328.1675 C₂₀H₂₄O₄ [M]⁺
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Note: The molecular ion peak is observed at a mass-to-charge ratio of 328.1675, which

corresponds to the molecular formula C₂₀H₂₄O₄.[1]

Table 3: Infrared (IR) Spectroscopy Data
Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule by

measuring the absorption of infrared radiation. The characteristic absorption bands for 7-
Geranyloxy-5-methoxycoumarin are listed below.

Wavenumber (cm⁻¹) Intensity Functional Group

1725 Strong C=O (Lactone)

1597 Medium C=C (Aromatic)

1563 Medium C=C (Aromatic)

Note: The IR spectrum shows a prominent absorption band at 1725 cm⁻¹, which is

characteristic of the carbonyl stretching vibration of the coumarin lactone.[1] Additional

absorptions are indicative of the aromatic ring and ether functionalities within the molecule.[1]

Experimental Protocols
The following sections detail the methodologies for the key spectroscopic experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectra were recorded on a spectrometer operating at a frequency of 400

MHz for ¹H and 100 MHz for ¹³C. The sample was dissolved in deuterated chloroform (CDCl₃),

and tetramethylsilane (TMS) was used as an internal standard. For ¹H NMR, data was acquired

over a spectral width of 0 to 10 ppm. For ¹³C NMR, the spectral width was 0 to 200 ppm.

High-Resolution Mass Spectrometry (HRMS)
High-resolution mass spectra were obtained using a time-of-flight (TOF) mass spectrometer

with an electrospray ionization (ESI) source. The sample was dissolved in a suitable solvent,

such as methanol or acetonitrile, and introduced into the mass spectrometer via direct infusion.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s12791607
https://www.benchchem.com/product/b12321194?utm_src=pdf-body
https://www.benchchem.com/product/b12321194?utm_src=pdf-body
https://www.smolecule.com/products/s12791607
https://www.smolecule.com/products/s12791607
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12321194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The instrument was operated in positive ion mode, and the mass range was scanned from m/z

100 to 500.

Infrared (IR) Spectroscopy
The IR spectrum was recorded on a Fourier-transform infrared (FTIR) spectrometer. A small

amount of the sample was placed on a potassium bromide (KBr) disk. The spectrum was

recorded in the range of 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹.

Workflow and Data Analysis
The following diagram illustrates the general workflow for the spectroscopic analysis of 7-
Geranyloxy-5-methoxycoumarin.
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Caption: General workflow for the spectroscopic analysis of a chemical compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12321194?utm_src=pdf-body
https://www.benchchem.com/product/b12321194?utm_src=pdf-body
https://www.benchchem.com/product/b12321194?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12321194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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